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Compound of Interest

Compound Name: meANA

CAS No.: 21150-19-6

Cat. No.: B1210163

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, synthesis,

and biological significance of two key methylated adenosine nucleoside analogues, commonly

referred to as meANA: 2'-O-methyladenosine (Am) and N6-methyladenosine (m6A). These

molecules are of significant interest in various fields of research, including epigenetics, virology,

and cancer biology, due to their roles in regulating fundamental cellular processes.

Chemical Structure and Properties
2'-O-methyladenosine and N6-methyladenosine are structural analogues of the nucleoside

adenosine, each containing a methyl group at a distinct position. While they share the same

molecular formula and weight, the placement of the methyl group results in different chemical

properties and biological functions.
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Property
2'-O-methyladenosine
(Am)

N6-methyladenosine (m6A)

Chemical Structure

IUPAC Name

(2R,3R,4R,5R)-5-(6-amino-9H-

purin-9-yl)-2-

(hydroxymethyl)-4-

methoxytetrahydrofuran-3-ol[1]

(2R,3S,4R,5R)-2-

(hydroxymethyl)-5-[6-

(methylamino)-9H-purin-9-

yl]oxolane-3,4-diol

Molecular Formula C11H15N5O4[1][2] C11H15N5O4

Molecular Weight 281.27 g/mol [1][2] 281.272 g/mol

CAS Number 2140-79-6[1][2] 1867-73-8

Synthesis of Methylated Adenosine Nucleoside
Analogues
The chemical synthesis of 2'-O-methyladenosine and N6-methyladenosine can be achieved

through various methods. Below are detailed protocols for common synthesis routes.

Synthesis of 2'-O-methyladenosine (Am)
A prevalent method for the synthesis of 2'-O-methyladenosine is the direct methylation of

adenosine. This approach, however, often yields a mixture of isomers that require subsequent

purification.

This protocol is adapted from a method describing the methylation of adenosine using methyl

iodide in an anhydrous alkaline medium.[3][4]
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Materials:

Adenosine

Methyl Iodide (CH3I)

Anhydrous alkaline medium (e.g., Sodium Hydride in dry Dimethylformamide)

Silica Gel for column chromatography

Ethanol for crystallization

Solvents for chromatography (e.g., dichloromethane and methanol)

Procedure:

Dissolve adenosine in an anhydrous alkaline medium at 0°C.

Slowly add methyl iodide to the reaction mixture and stir for 4 hours at 0°C.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, quench the reaction and remove the solvent under reduced pressure.

The resulting crude product, containing a mixture of monomethylated and dimethylated

adenosine, is then subjected to purification.[3][4]

Purification:

Silica Gel Column Chromatography: The crude mixture is loaded onto a silica gel column.

Elution is performed with a gradient of methanol in dichloromethane to separate the

monomethylated adenosine isomers from other byproducts.[3][4]

Crystallization: The fractions containing the mixture of 2'-O- and 3'-O-methyladenosine are

collected and concentrated. The pure 2'-O-methyladenosine is then separated by

crystallization from ethanol.[3][4]

Quantitative Data:
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Parameter Value Reference

Overall Yield of 2'-O-

methyladenosine
42% [3][4]

Ratio of 2'-O- to 3'-O-

methyladenosine
8:1 [3][4]

Purity (after purification) >98% (commercially available) [2]

A multi-step synthesis from 2-amino-6-chloropurine riboside has also been reported, with the

final amination step yielding 2'-O-methyladenosine in 80% yield.[4]

Synthesis of N6-methyladenosine (m6A)
The synthesis of N6-methyladenosine typically involves the protection of the ribose hydroxyl

groups, followed by methylation of the N6 position of the adenine base, and subsequent

deprotection.

This protocol outlines a general strategy for the synthesis of N6-methyladenosine.

Materials:

Adenosine

Protecting group reagent (e.g., Benzoyl chloride for N6-amino protection, TBDMS-Cl for

hydroxyl protection)

Methylating agent (e.g., Methyl Iodide)

Base (e.g., Potassium Carbonate)

Deprotection reagents (e.g., aqueous ammonia/methylamine for benzoyl group, TBAF for

TBDMS groups)

Solvents (e.g., Pyridine, DMF)

HPLC for purification
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Procedure:

Protection of N6-amino and Ribose Hydroxyl Groups:

The N6-amino group of adenosine can be protected using a benzoyl (Bz) group by

reacting with benzoyl chloride in pyridine.[5]

The 2', 3', and 5' hydroxyl groups of the ribose are protected, for example, with tert-

butyldimethylsilyl (TBDMS) groups.

Methylation: The protected adenosine is dissolved in a suitable solvent like DMF, and a base

such as potassium carbonate is added, followed by the methylating agent (methyl iodide).

The reaction is heated to introduce the methyl group at the N6 position.[6]

Deprotection:

The benzoyl protecting group is removed using aqueous ammonia or a mixture of

aqueous ammonia and methylamine.[5]

The TBDMS protecting groups are removed using a fluoride source like

tetrabutylammonium fluoride (TBAF).[6]

Purification: The crude N6-methyladenosine is purified by reverse-phase High-Performance

Liquid Chromatography (HPLC).[6]

Quantitative Data:

Parameter Value Reference

Protection Yield (N6-Benzoyl) ~92% [5]

Purity (commercially available) ≥98% [6]

For the incorporation of m6A into oligonucleotides, solid-phase synthesis using a

corresponding N6-methyl-deoxyadenosine phosphoramidite is the standard method.[7]

Signaling Pathways and Biological Roles
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2'-O-methyladenosine (Am) in Innate Immunity
2'-O-methyladenosine plays a crucial role in the host's ability to distinguish its own RNA from

foreign viral RNA, thereby preventing an autoimmune response.

Viral RNA without 2'-O-methylation
Host or Viral RNA with 2'-O-methylation

Viral RNA MDA5 MAVS TBK1/IKKε IRF3 Type I Interferon
Production Antiviral Response 2'-O-methylated RNA MDA5 (inactive) No Antiviral Response

Click to download full resolution via product page

The innate immune sensor Melanoma Differentiation-Associated protein 5 (MDA5) recognizes

viral double-stranded RNA as foreign, triggering a signaling cascade that leads to the

production of type I interferons and an antiviral response.[8] However, the presence of a 2'-O-

methyl group on the adenosine of host RNA, and on some viral RNAs, acts as a "self" signal,

preventing recognition by MDA5.[8] This allows the host to avoid an autoimmune response and

enables some viruses to evade the innate immune system.[8]

N6-methyladenosine (m6A) Signaling Pathway
N6-methyladenosine is the most abundant internal modification in eukaryotic mRNA and is

dynamically regulated by a set of proteins known as "writers," "erasers," and "readers." This

regulatory network, often referred to as the m6A pathway, plays a critical role in various cellular

processes, including RNA splicing, stability, translation, and degradation.
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Writers: The m6A modification is installed by a methyltransferase complex, with METTL3 and

METTL14 forming the core catalytic components.[9] This complex recognizes specific

consensus sequences in RNA and adds a methyl group to the N6 position of adenosine.

Erasers: The m6A modification is reversible and can be removed by demethylases. The two

main m6A erasers are the fat mass and obesity-associated protein (FTO) and AlkB homolog

5 (ALKBH5).[10][11] These enzymes play a crucial role in dynamically regulating the levels

of m6A in response to various cellular signals.

Readers: The biological effects of m6A are mediated by a group of proteins that specifically

recognize and bind to m6A-modified RNA. The YTH domain-containing family of proteins

(including YTHDF1, YTHDF2, and YTHDF3) are key m6A readers that influence the fate of

the target RNA, such as promoting its translation or degradation.[9][12][13]

Dysregulation of the m6A pathway has been implicated in a wide range of human diseases,

including cancer, where it can affect the expression of oncogenes and tumor suppressors by

modulating the stability and translation of their respective mRNAs.

Conclusion
2'-O-methyladenosine and N6-methyladenosine are two important methylated adenosine

nucleoside analogues with distinct and critical roles in cellular function. A thorough

understanding of their chemical synthesis and biological pathways is essential for researchers

in drug development and molecular biology. The detailed protocols and pathway diagrams

provided in this guide serve as a valuable resource for professionals working with these

fascinating molecules. Further research into the intricacies of their synthesis and their roles in

complex biological networks will undoubtedly open new avenues for therapeutic intervention

and a deeper understanding of cellular regulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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